Cas no 2229100-69-8 (tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan-3-ylcarbamate)

• Product Name: tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan-3-ylcarbamate
• CAS No: 2229100-69-8
• MF: C₁₄H₂₈N₂O₃
• MW: 272.383724212646
• CID: 5835440
• PubChem ID: 165671123
• Update Time: 2025-05-24

tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan-3-ylcarbamate Chemical and Physical Properties

Names and Identifiers

• tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan-3-ylcarbamate
• 2229100-69-8
• tert-butyl N-[3-(4-amino-2-methylbutan-2-yl)oxolan-3-yl]carbamate
• EN300-1882612

• Inchi： 1S/C14H28N2O3/c1-12(2,3)19-11(17)16-14(7-9-18-10-14)13(4,5)6-8-15/h6-10,15H2,1-5H3,(H,16,17)
• InChI Key： QPLGTQCHYBWTEZ-UHFFFAOYSA-N
• SMILES： O1CCC(C1)(C(C)(C)CCN)NC(=O)OC(C)(C)C

Computed Properties

• Exact Mass: 272.20999276g/mol
• Monoisotopic Mass: 272.20999276g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 19
• Rotatable Bond Count: 6
• Complexity: 323
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.4
• Topological Polar Surface Area: 73.6Ų

Additional information on tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan-3-ylcarbamate

tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan-3-ylcarbamate: A Comprehensive Overview

The compound with CAS number 2229100698, known as tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan-3-ylcarbamate, is a complex organic molecule with significant applications in various fields. This compound has garnered attention due to its unique chemical structure and potential uses in drug development, materials science, and agricultural chemistry. Recent studies have highlighted its role in enhancing the efficiency of drug delivery systems and its ability to act as a versatile intermediate in organic synthesis.

The molecular structure of tert-butyl N-3-(4-amino-2-methylbutan-2-yl)oxolan is characterized by a tert-butyl group attached to a carbamate moiety, which is further connected to an oxolane ring. This configuration provides the compound with unique physical and chemical properties, making it suitable for a wide range of applications. The presence of the oxolane ring introduces cyclic ether functionalities, which can participate in various chemical reactions, including nucleophilic substitutions and additions.

Recent research has focused on the synthesis and characterization of this compound, particularly its role as an intermediate in the production of advanced materials. For instance, studies have demonstrated its potential as a precursor for biodegradable polymers, which are increasingly sought after in the packaging and biomedical industries. The ability of this compound to undergo controlled polymerization under mild conditions has made it a valuable asset in sustainable chemistry.

In the field of pharmacology, tert-butyl N-carbamate derivatives have been explored for their bioavailability and stability. Researchers have found that modifying the substituents on the oxolane ring can significantly influence the pharmacokinetic properties of the compound, making it a promising candidate for drug delivery systems. For example, studies have shown that this compound can enhance the solubility and absorption of hydrophobic drugs, thereby improving their therapeutic efficacy.

The synthesis of tert-butyl N-carbamate derivatives typically involves multi-step reactions, including nucleophilic substitutions and condensations. Recent advancements in catalytic methods have enabled more efficient and selective syntheses, reducing production costs and minimizing environmental impact. These developments have further solidified the compound's position as a key intermediate in organic synthesis.

In conclusion, tert-butyl N-carbamate derivatives like 3-(4-amino-2-methylbutanoyl)oxolane exhibit remarkable versatility across multiple disciplines. Their unique chemical properties, combined with recent innovations in synthesis and application techniques, position them as valuable tools for addressing contemporary challenges in science and industry. As research continues to uncover new potentials for this compound, its significance in modern chemistry is expected to grow further.